Cas no 1785387-24-7 (methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate
• CAS No: 1785387-24-7
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 6425067
• PubChem ID: 105508659
• Update Time: 2026-03-11

methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-[(chlorosulfonyl)methyl]-, methyl ester
• Methyl 5-[(chlorosulfonyl)methyl]-3-pyridinecarboxylate (ACI)
• Methyl5-[(chlorosulfonyl)methyl]pyridine-3-carboxylate
• 1785387-24-7
• Methyl 5-[(chlorosulfonyl)methyl]pyridine-3-carboxylate
• EN300-1120685

• Inchi： 1S/C8H8ClNO4S/c1-14-8(11)7-2-6(3-10-4-7)5-15(9,12)13/h2-4H,5H2,1H3
• InChI Key： IOXGUAVERBSYHC-UHFFFAOYSA-N
• SMILES： C1=NC=C(CS(Cl)(=O)=O)C=C1C(OC)=O

Computed Properties

• Exact Mass: 248.9862566g/mol
• Monoisotopic Mass: 248.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±37.0 °C(Predicted)
• pka: 1.58±0.20(Predicted)

Additional information on methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate

Recent Advances in the Application of Methyl 5-(Chlorosulfonyl)methylpyridine-3-carboxylate (CAS: 1785387-24-7) in Chemical Biology and Pharmaceutical Research

Methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate (CAS: 1785387-24-7) has emerged as a versatile chemical building block in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative of methyl nicotinate has gained significant attention due to its unique reactivity profile, serving as a key intermediate in the synthesis of biologically active compounds. Recent studies have demonstrated its utility in creating sulfonamide-based drug candidates, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in developing novel carbonic anhydrase inhibitors. Researchers utilized 1785387-24-7 as a precursor to synthesize a series of pyridine-sulfonamide hybrids, achieving nanomolar inhibitory activity against several cancer-associated carbonic anhydrase isoforms. The chlorosulfonyl group's reactivity allowed efficient coupling with various amines, enabling rapid structure-activity relationship exploration.

In the field of antimicrobial drug development, a recent patent application (WO2023056321) describes the use of methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate in creating next-generation sulfa drugs. The compound's pyridine core provides improved pharmacokinetic properties compared to traditional benzene-based sulfonamides, while maintaining potent antibacterial activity against drug-resistant strains. This represents a significant advancement in addressing the growing challenge of antibiotic resistance.

Chemical biology applications have also benefited from this compound's properties. A 2024 Nature Chemical Biology paper reported its use in developing activity-based protein profiling (ABPP) probes. The researchers exploited the reactive chlorosulfonyl group to create covalent inhibitors that selectively target cysteine residues in disease-relevant proteins, enabling new approaches to target identification and validation in complex biological systems.

The compound's stability and solubility characteristics have made it particularly valuable in high-throughput screening approaches. Recent work published in ACS Combinatorial Science demonstrated its utility in parallel synthesis platforms, where it served as a common intermediate for generating diverse sulfonamide libraries. This approach has accelerated the discovery of lead compounds for several therapeutic areas, including inflammation and metabolic disorders.

Ongoing research continues to explore new applications for 1785387-24-7. Current investigations focus on its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality allows simultaneous incorporation of target-binding and E3 ligase-recruiting elements. Preliminary results suggest this strategy may yield novel therapeutics for previously "undruggable" targets in oncology and neurodegenerative diseases.

As the field progresses, methyl 5-(chlorosulfonyl)methylpyridine-3-carboxylate remains a valuable tool in medicinal chemistry, with its applications expanding into new areas of drug discovery and chemical biology. Its combination of synthetic accessibility and diverse reactivity positions it as a key building block for future pharmaceutical innovation.